Cas no 2171725-77-0 (4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid)

• Product Name: 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid
• CAS No: 2171725-77-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6003773
• PubChem ID: 165819566
• Update Time: 2025-10-28

4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid
• 4-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxybutanoic acid
• 2171725-77-0
• EN300-1522841

• Inchi： 1S/C25H28N2O6/c28-16(12-23(29)30)13-26-24(31)22(11-15-9-10-15)27-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,28H,9-14H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： FQMCNBQYSFRWSY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCC(CC(=O)O)O)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid

Introduction to 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid (CAS No. 2171725-77-0)

4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171725-77-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structural framework, combines a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage, making it a versatile intermediate in the synthesis of bioactive molecules.

The structural motif of 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid positions it as a valuable building block for the development of novel therapeutic agents. The presence of the Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. This feature underscores the compound's potential utility in constructing peptidomimetics and other protein-targeting ligands.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological targets with high specificity and affinity. The structural complexity of 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid makes it an attractive candidate for such endeavors. The cyclopropyl ring, for instance, can contribute to the compound's binding affinity by introducing steric constraints that enhance interactions with biological receptors.

Moreover, the hydroxybutanoic acid moiety in the molecule suggests potential applications in drug design targeting metabolic pathways or enzymes involved in glycolysis and other biochemical processes. The combination of these structural features makes 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid with biological targets. These computational studies have revealed that the compound can exhibit favorable interactions with various enzymes and receptors, making it a potential lead compound for drug discovery programs.

The synthesis of 4-(3-cyclopropyl)-2-{[(9H-fluoreninonanoylamino)carbonyl]amino}-3-hydroxybutanedioic acid (CAS No. 2171725770), as this compound is also known, involves multi-step organic transformations that highlight its synthetic accessibility. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective protection-deprotection strategies, allows for the efficient construction of its complex framework.

In the realm of drug discovery, 4-(3-cyclopropyl)-2-{[(9H-fluorenylmethoxycarbonyl)amino]carbonyl}-3-hydroxybutanedioic acid has been explored as a precursor for designing molecules with therapeutic potential. For instance, derivatives of this compound have shown promise in modulating enzyme activity and inhibiting pathogenic processes. The ability to fine-tune its structure through chemical modifications opens up numerous possibilities for developing novel therapeutics.

The role of 4-(3-cyclopropyl)-2-{[(9H-fluorenylmethoxycarbonyl)amino]carbonyl}-3-hydroxybutanedioic acid in medicinal chemistry is further underscored by its potential applications in targeted drug delivery systems. Its structural features can be exploited to design prodrugs or nanoparticles that enhance bioavailability and targeted delivery to specific tissues or organs.

As research in this field continues to evolve, 4-(3-cyclopropyl)-2-{[(9H-fluorenylmethoxycarbonyl)amino]carbonyl}-3-hydroxybutanedioic acid is expected to play an increasingly important role in the development of next-generation pharmaceuticals. Its unique structural properties and synthetic versatility make it a cornerstone compound in modern drug discovery efforts.